Cas no 663193-19-9 (Quinoline, 8-bromo-4-(trifluoromethyl)-)

• Product Name: Quinoline, 8-bromo-4-(trifluoromethyl)-
• CAS No: 663193-19-9
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• CID: 1707685
• PubChem ID: 11437322
• Update Time: 2025-04-21

Quinoline, 8-bromo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-bromo-4-(trifluoromethyl)-
• 663193-19-9
• AKOS016038747
• 8-Bromo-4-(trifluoromethyl)-quinoline
• DB-253646

• Inchi： 1S/C10H5BrF3N/c11-8-3-1-2-6-7(10(12,13)14)4-5-15-9(6)8/h1-5H
• InChI Key： LXIPPSZRMNAIJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NC=CC=2C(F)(F)F

Computed Properties

• Exact Mass: 274.95575
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines